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Compound of Interest

Compound Name: CCT367766

Cat. No.: B606558

For researchers, scientists, and drug development professionals, understanding the selectivity
of a chemical probe is paramount to interpreting experimental results and predicting potential
therapeutic applications. This guide provides a comprehensive comparison of the selectivity of
CCT367766, a potent pirin-targeting PROTAC (Proteolysis Targeting Chimera), with other
known pirin ligands.

CCT367766 has emerged as a highly selective chemical tool for studying the function of pirin, a
protein implicated in various cellular processes, including transcriptional regulation. As a
PROTAC, CCT367766 functions by inducing the degradation of pirin rather than simply
inhibiting its activity. This mechanism offers a powerful approach to dissecting protein function
with high specificity. This guide presents a comparative analysis of CCT367766's selectivity
profile against its parent molecule, CCT251236, and another class of pirin inhibitors, the CCG

series.

Quantitative Selectivity and Potency Comparison

The following table summarizes the binding affinities and selectivity data for CCT367766 and
comparator compounds. This data highlights the high on-target potency of CCT367766 for pirin
and its remarkable selectivity at the proteome level.
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Mechanism of On-Target Selectivity

Compound Primary Target . .
Action Potency (Kd) Profile

Highly selective;
out of 8,547
guantified
proteins, only
PROTAC- pirin showed a
CCT367766 Pirin mediated 55 nM[1] statistically
degradation significant
decrease in
abundance at 50
nM in SK-OV-3
cells.[2][3]

Good selectivity
profile. A
KinomeScan
assay against
442 kinases
showed minimal

CCT251236 Pirin Ligand Binding 44 nM off-target binding
at 1 uM. A Cerep
diversity screen
against 98
targets identified
some off-target
interactions at 10
MM,

Selectivity not
broadly profiled.
- ] o An inactive
CCG-222740 Pirin Ligand Binding 4.3 uM
analog showed
minimal binding

to pirin.

- . . Selectivity not
CCG-257081 Pirin Ligand Binding 8.5 uM i
broadly profiled.
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Signaling Pathway and Experimental Workflow

The diagrams below illustrate the mechanism of action of CCT367766 and a general workflow
for assessing protein degradation.

Mechanism of Action of CCT367766

Pirin-CCT367766-CRBN
Ternary Complex

Recruits E2 & Ub

Ubiquitinated
Pirin
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CCT367766 induces the degradation of its target protein, pirin.

Experimental Workflow for Assessing Protein Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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